Cas no 954242-50-3 (N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide)

• Product Name: N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide
• CAS No: 954242-50-3
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 6278737
• PubChem ID: 16892031
• Update Time: 2025-11-01

N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide
• F5021-0821
• N'-{3-[4-(dimethylamino)phenyl]propyl}-N-(2,4,6-trimethylphenyl)ethanediamide
• N-[3-[4-(dimethylamino)phenyl]propyl]-N'-(2,4,6-trimethylphenyl)oxamide
• AKOS024490798
• 954242-50-3
• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-mesityloxalamide

• Inchi： 1S/C22H29N3O2/c1-15-13-16(2)20(17(3)14-15)24-22(27)21(26)23-12-6-7-18-8-10-19(11-9-18)25(4)5/h8-11,13-14H,6-7,12H2,1-5H3,(H,23,26)(H,24,27)
• InChI Key： TWKSHFUQCBCHTH-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C(C)=CC(C)=CC=1C)=O)NCCCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 367.22597718g/mol
• Monoisotopic Mass: 367.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide

N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 954242-50-3): An Overview of Its Structure, Properties, and Applications

N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 954242-50-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dimethylamino group and a trimethylphenyl moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The molecular formula of N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide is C₁₉H₂₇N₃O, and its molecular weight is approximately 305.43 g/mol. The compound's structure consists of a central ethanediamide backbone with two distinct substituents: a 3-(4-dimethylaminophenyl)propyl group and a 2,4,6-trimethylphenyl group. These substituents play crucial roles in determining the compound's physical and chemical properties.

In terms of physical properties, N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide is a solid at room temperature with a melting point ranging from 110 to 115°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

The chemical stability of N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide is an important consideration for its use in pharmaceutical research. Studies have shown that the compound remains stable under standard storage conditions (room temperature and dry conditions). However, exposure to high temperatures or strong acids and bases can lead to degradation. Therefore, proper handling and storage protocols are essential to maintain its integrity.

The biological activity of N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide has been the subject of numerous investigations. Recent research has focused on its potential as a therapeutic agent for various diseases. One notable area of interest is its activity as an antagonist of specific receptors involved in pain signaling pathways. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent analgesic effects in animal models of chronic pain without causing significant side effects.

Beyond pain management, N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide has also shown promise in the treatment of neurological disorders. Research conducted at the University of California demonstrated that the compound can modulate certain neurotransmitter systems associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the inhibition of specific enzymes that contribute to the progression of these conditions.

In addition to its therapeutic potential, N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide has been explored for its use as a research tool in biochemical assays. Its ability to selectively bind to specific protein targets makes it valuable for studying protein-protein interactions and signaling pathways. This application has broad implications for drug discovery and development processes.

The synthesis of N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. A commonly used synthetic route involves the condensation of 3-(4-dimethylaminophenyl)propylamine with 2,4,6-trimethylaniline in the presence of an appropriate coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using techniques such as column chromatography or recrystallization.

Safety considerations are paramount when working with any chemical compound. While N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to minimize risks associated with handling and storage. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times when working with this compound.

In conclusion, N'-{3-4-(dimethylamino)phenylpropyl}-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 954242-50-3) is a versatile organic compound with significant potential in both research and therapeutic applications. Its unique molecular structure confers properties that make it suitable for various biological studies and drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating a range of diseases.